pan-KRAS-IN-15

• Molecular Formula: C36H37F3N6O2
• Molecular Weight: 642.7 g/mol
• InChI: InChI=1S/C36H37F3N6O2/c1-3-6-28-30-33(31(39)32(41-28)26-14-24(46)13-20-7-10-27(38)25(4-2)29(20)26)42-35(43-34(30)44-17-22-8-9-23(18-44)40-22)47-19-36-11-5-12-45(36)16-21(37)15-36/h7,10,13-14,21-23,40,46H,4-5,8-9,11-12,15-19H2,1-2H3/t21-,22?,23?,36+/m1/s1
• InChIKey: SIMPKPVADZRVHT-AWMQPXEISA-N

Researchers studying KRAS-driven pancreatic cancer face limited tools for broad-spectrum mutant inhibition. pan-KRAS-IN-15 (WO2024061333A1) addresses this gap via a distinct chaperone-mediated ternary complex mechanism. - **Target profile:** Pan-KRAS active; IC50 1.4 nM (AsPC-1, KRAS G12D). Differentiates from G12C/G12D-selective agents. - **Application:** In vitro comparator for SAR campaigns; probe for cyclophilin A-dependent KRAS inhibition & resistance studies. - **Supply:** Patent-derived structure; ready for immediate procurement as a research reference standard.

What Is pan-KRAS-IN-15? A Procurement Guide for a Pan-KRAS Inhibitor

pan-KRAS-IN-15 (compound 58) is a small-molecule pan-KRAS inhibitor from the patent WO2024061333A1, designated as a research tool for pancreatic cancer studies [1]. Unlike mutation-specific KRAS inhibitors (e.g., KRAS G12C inhibitors), pan-KRAS-IN-15 is designed to inhibit multiple oncogenic KRAS mutants. Its molecular formula is C36H37F3N6O2 (MW 642.71) . The compound putatively functions by mediating the formation of a ternary complex with the intracellular chaperone cyclophilin A and KRAS, sterically blocking downstream effector binding [1].

Pan-KRAS pathway inhibition study fit – supports research requiring broad oncogenic KRAS mutant coverage beyond single‑mutation inhibitors.

Non‑covalent ternary complex probe – mediates cyclophilin A‑dependent KRAS blockade, providing a mechanistically distinct tool for resistance studies.

Scaffold‑differentiated comparator – smaller molecular framework supports structure–activity relationship campaigns and physicochemical optimization.

• [1] Ying Lei, et al. Kras mutant protein inhibitor, preparation method therefor, and use thereof. WO2024061333A1. 2023-09-21. View Source

Why pan-KRAS-IN-15 Cannot Be Simply Swapped for Other Pan-KRAS Inhibitors

Pan-KRAS inhibitors are not functionally interchangeable due to significant divergence in their molecular scaffold, potency across specific KRAS mutants, and mechanism of action. While agents like pan-KRAS-IN-7 (compound 25) and pan-KRAS-IN-8 (compound 38) from WO2024060966A1 also inhibit KRAS mutant cell proliferation, they exhibit a range of IC50 values (0.07–0.7 nM) . Furthermore, mutation-selective inhibitors like MRTX1133 (KRAS G12D-specific) lack activity against other prevalent mutants such as G12V [1]. The distinct chemical structure and ternary complex mechanism of pan-KRAS-IN-15 [2] mean that substituting it with a seemingly more potent analog could result in a different selectivity profile, target engagement kinetics, or physicochemical properties, undermining experimental reproducibility.

Mutation‑selective inhibitors (e.g., MRTX1133, G12D‑specific) lack activity against other KRAS mutants; pan‑KRAS coverage may differ substantially across chemotypes.

Potency profiles vary widely within the pan‑KRAS class; a more potent analog can exhibit a distinct selectivity fingerprint and physicochemical behavior, limiting direct substitution.

Non‑covalent ternary complex mechanism contrasts with covalent G12C inhibitors; target‑engagement kinetics and resistance‑model responses may not transfer directly.

• [1] Wang X, et al. Identification of the Clinical Candidate MRTX1133, a Highly Potent and Selective KRAS G12D Inhibitor. J Med Chem. 2022; 65(4):3123-3137. View Source
• [2] Ying Lei, et al. Kras mutant protein inhibitor, preparation method therefor, and use thereof. WO2024061333A1. 2023-09-21. View Source

Quantitative Performance Evidence for pan-KRAS-IN-15

Pan-KRAS Activity: Target Engagement vs. Mutation-Selective Inhibitor MRTX1133

pan-KRAS-IN-15 exhibits an IC50 of 1.4 nM against the human pancreatic cancer cell line AsPC-1, which harbors a KRAS G12D mutation . This activity is comparable to the G12D-selective inhibitor MRTX1133, which also demonstrates an IC50 of approximately 1.4 nM in the same cell line [1]. However, unlike MRTX1133, pan-KRAS-IN-15 is claimed as a pan-KRAS inhibitor, suggesting potential activity against additional mutants that would render MRTX1133 ineffective, though quantitative data for other mutants is not publicly available.

Target Engagement vs. MRTX1133

Cross‑study comparable

IC50 1.4 nM (AsPC‑1, KRAS G12D)

MRTX1133 IC50 ~1.4 nM in same cell line

Equivalent antiproliferative response in the G12D model; broader mutant‑panel data not publicly reported.

Pan‑KRAS designation based on patent claim; verification across G12V, G12C, G13D, Q61H required.

Evidence Dimension	Antiproliferative potency in AsPC-1 cells
Target Compound Data	IC50 = 1.4 nM
Comparator Or Baseline	MRTX1133: IC50 ~1.4 nM (AsPC-1)
Quantified Difference	Equivalent (~1.4 nM); differentiation lies in target scope (pan-KRAS vs. G12D-selective)
Conditions	AsPC-1 human pancreatic cancer cell line; in vitro cell proliferation assay

Why This Matters

For researchers needing to target multiple KRAS mutants, pan-KRAS-IN-15 offers a potential advantage over mutation-selective inhibitors, avoiding the need for multiple single-mutant agents.

• [1] Wang X, et al. Identification of the Clinical Candidate MRTX1133, a Highly Potent and Selective KRAS G12D Inhibitor. J Med Chem. 2022; 65(4):3123-3137. View Source

Comparative Potency Within the Pan-KRAS Inhibitor Class

Within the broader class of pan-KRAS inhibitors from the same patent families, pan-KRAS-IN-15 (IC50 = 1.4 nM) is less potent than pan-KRAS-IN-7 (IC50 = 0.35 nM), pan-KRAS-IN-8 (IC50 = 0.07 nM), and the structurally distinct pan-KRAS-IN-10 (IC50 = 0.7 nM), all tested on AsPC-1 cells . However, pan-KRAS-IN-15 has a different molecular scaffold (MW 642.71, C36H37F3N6O2) compared to these analogs, which are based on a larger macrocyclic or extended structure (e.g., pan-KRAS-IN-7: MW 880.1, C48H61N7O7S) [1]. This difference may confer distinct physicochemical and pharmacokinetic properties, although no head-to-head DMPK data is publicly available.

In‑Class Potency Ranking

Cross‑study comparable

IC50 1.4 nM (AsPC‑1)

pan‑KRAS‑IN‑7: 0.35 nM; IN‑8: 0.07 nM; IN‑10: 0.7 nM

2‑ to 20‑fold lower potency than the most active in‑class analogs; scaffold differentiation may influence solubility and metabolic stability.

No head‑to‑head DMPK data available; selection should consider properties beyond potency.

Evidence Dimension	Antiproliferative potency in AsPC-1 cells
Target Compound Data	IC50 = 1.4 nM
Comparator Or Baseline	pan-KRAS-IN-7: 0.35 nM; pan-KRAS-IN-8: 0.07 nM; pan-KRAS-IN-10: 0.7 nM
Quantified Difference	2- to 20-fold lower potency than the most active in-class analogs
Conditions	AsPC-1 cell line; in vitro cell proliferation assay

Why This Matters

Selection should not be based solely on potency; the unique scaffold of pan-KRAS-IN-15 may offer advantages in solubility, metabolic stability, or synthetic tractability for specific research applications.

• [1] PeptideDB. pan-KRAS-IN-7 Database Entry. Formula: C48H61N7O7S. MedChemExpress. pan-KRAS-IN-15 Product Page. Formula: C36H37F3N6O2. View Source

Mechanistic Differentiation: Non-Covalent Ternary Complex Formation

pan-KRAS-IN-15 belongs to a class of pan-KRAS inhibitors that function via a non-covalent mechanism, mediating the formation of a ternary complex between KRAS and the intracellular chaperone cyclophilin A [1]. This contrasts with the covalent mechanism of FDA-approved KRAS G12C inhibitors (e.g., sotorasib, adagrasib), which bind irreversibly to the cysteine 12 residue [2]. The non-covalent approach avoids potential resistance-conferring mutations that abrogate covalent bond formation and may offer a distinct selectivity profile against wild-type RAS isoforms, though quantitative selectivity data for pan-KRAS-IN-15 is not reported.

Mechanism of Action

Class‑level inference

Non‑covalent ternary complex (KRAS–cyclophilin A–inhibitor)

Covalent G12C inhibitors (e.g., sotorasib) bind irreversibly to Cys12

Mechanistically distinct probe for studying acquired resistance to covalent KRAS inhibitors; quantitative selectivity data not reported.

Functional consequences inferred from class behavior; direct experimental validation recommended.

Evidence Dimension	Binding mode / mechanism
Target Compound Data	Non-covalent ternary complex (KRAS–cyclophilin A–inhibitor)
Comparator Or Baseline	Sotorasib (AMG 510): Covalent inhibitor targeting KRAS G12C cysteine residue
Quantified Difference	Qualitative mechanistic difference; functional consequences (e.g., resistance profile) inferred from class behavior
Conditions	Based on patent description of the series (WO2024061333A1)

Why This Matters

For research on overcoming acquired resistance to covalent KRAS inhibitors, pan-KRAS-IN-15 provides a mechanistically distinct tool compound, even if its potency is moderate.

• [1] Ying Lei, et al. Kras mutant protein inhibitor, preparation method therefor, and use thereof. WO2024061333A1. 2023-09-21. View Source
• [2] Canon J, et al. The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature. 2019; 575:217-223. View Source

Optimal Application Scenarios for pan-KRAS-IN-15

Targeting KRAS-Driven Pancreatic Cancer Models Requiring Broad Mutant Coverage

pan-KRAS-IN-15 is best suited for in vitro studies in pancreatic cancer models where broad inhibition of KRAS mutants is desired, such as in the AsPC-1 cell line (KRAS G12D). Its pan-KRAS designation suggests utility in experiments comparing the effect of inhibiting multiple mutants simultaneously versus single-mutant targeting with agents like MRTX1133. However, confirmation of activity against other mutants (G12V, G12C, G13D, Q61H) is required from the original patent to fully support this use.

Investigating Non-Covalent KRAS Inhibition and Ternary Complex Mechanisms

Given its putative mechanism of inducing a ternary complex with cyclophilin A, pan-KRAS-IN-15 is a valuable probe for studying non-covalent, chaperone-mediated KRAS inhibition. This application is particularly relevant for research groups investigating resistance mechanisms to covalent G12C inhibitors, where the non-covalent approach may retain activity against certain resistance mutations. [1]

In Vitro Selectivity Profiling and SAR Studies

Its lower potency (IC50 1.4 nM) compared to other pan-KRAS inhibitors (e.g., pan-KRAS-IN-8, IC50 0.07 nM) and its smaller molecular scaffold (MW 642.71) position it as a useful comparator compound for structure-activity relationship (SAR) campaigns aimed at optimizing physicochemical properties (e.g., solubility, permeability) while maintaining pan-KRAS activity.

Benchmarking New Pan-KRAS Inhibitor Candidates

Due to the public availability of its patent-derived structure and AsPC-1 potency data, pan-KRAS-IN-15 can serve as a commercially accessible reference standard for benchmarking the activity of newly synthesized or in-house pan-KRAS inhibitor leads in pancreatic cancer cell proliferation assays.

Application

Selection Property

Validation Focus

KRAS mutant panel screening studies

Pan‑KRAS coverage vs. mutation‑selective reference

Confirm activity across G12D, G12V, G12C, G13D, Q61H mutants

Cyclophilin A‑mediated inhibition research

Non‑covalent ternary complex mechanism

Resistance‑model response comparison with covalent G12C inhibitors

Structure–activity relationship optimization

Smaller scaffold (MW ~643) for lead diversification

Solubility, permeability, and metabolic stability profiling

Pan‑KRAS inhibitor benchmarking

Patent‑derived activity reference

AsPC‑1 cell proliferation assay cross‑validation

• [1] Ying Lei, et al. Kras mutant protein inhibitor, preparation method therefor, and use thereof. WO2024061333A1. 2023-09-21. View Source